Cas no 333357-96-3 (4-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)benzoic acid)

• Product Name: 4-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)benzoic acid
• CAS No: 333357-96-3
• MF: C₁₇H₁₇NO₂
• MW: 267.322384595871
• CID: 1085468
• PubChem ID: 751443
• Update Time: 2025-04-20

4-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)benzoic acid
• 4-(3,4-dihydro-1H-isoquinolin-2-ylmethyl)benzoic acid
• HMS1763K20
• 4-(3,4-Dihydro-2(1H)-isoquinolinylmethyl)benzoic acid, AldrichCPR
• Z56903032
• 4-(3,4-DIHYDRO-2(1H)-ISOQUINOLINYLMETHYL)BENZOIC ACID
• Oprea1_636866
• 4-(3,4-dihydroisoquinolin-2(1H)-ylmethyl)benzoic acid
• DTXSID30353758
• CS-0270516
• 4-(3,4-Dihydro-2(1h)-isoquinolinylmethyl)benzoicacid
• Oprea1_052082
• 333357-96-3
• SCHEMBL16060892
• AKOS000298032
• DB-194422
• CHEMBRDG-BB 5262466
• STK805221

• MDL： MFCD00976439
• Inchi： 1S/C17H17NO2/c19-17(20)15-7-5-13(6-8-15)11-18-10-9-14-3-1-2-4-16(14)12-18/h1-8H,9-12H2,(H,19,20)
• InChI Key： YGDCSVTTWQYOCN-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN1CC2C=CC=CC=2CC1)=O

Computed Properties

• Exact Mass: 267.12600
• Monoisotopic Mass: 267.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.54000
• LogP: 2.88100

4-((3,4-Dihydroisoquinolin-2(1H)-yl)methyl)benzoic acid Security Information

• Hazard Category Code： 50
• Safety Instruction： 61
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Benzylisoquinolines